Cas no 35634-10-7 ([1.1.1]propellane)

[1.1.1]propellane structure
[1.1.1]propellane structure
Product Name:[1.1.1]propellane
CAS No:35634-10-7
MF:C5H6
MW:66.1011414527893
CID:920538
PubChem ID:142022
Update Time:2025-04-19

[1.1.1]propellane Chemical and Physical Properties

Names and Identifiers

    • [1.1.1]propellane
    • (1.1.1)Propellane
    • B99AQN9D35
    • DTXSID20189149
    • ZTXSPLGEGCABFL-UHFFFAOYSA-N
    • 35634-10-7
    • F71090
    • DB-267014
    • Q4545828
    • [1.1.1] propellane
    • Tricyclo[1.1.1.01,3]pentane
    • 1.1.1-propellane
    • tricyclo[1.1.1.0(1,3)]pentane
    • UNII-B99AQN9D35
    • Inchi: 1S/C5H6/c1-4-2-5(1,4)3-4/h1-3H2
    • InChI Key: ZTXSPLGEGCABFL-UHFFFAOYSA-N
    • SMILES: C123CC1(C2)C3

Computed Properties

  • Exact Mass: 66.04698
  • Monoisotopic Mass: 66.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 73.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 69.9°C at 760 mmHg
  • Flash Point: °C
  • Refractive Index: 1.613
  • PSA: 0
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